1-Chloro-3-morpholino-5-nitrobenzene

• Molecular Formula: C10H11ClN2O3
• Molecular Weight: 242.66 g/mol
• IUPAC Name: 4-(3-chloro-5-nitrophenyl)morpholine
• InChI: InChI=1S/C10H11ClN2O3/c11-8-5-9(7-10(6-8)13(14)15)12-1-3-16-4-2-12/h5-7H,1-4H2
• InChI Key: BBEOFLYUMJKIGD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=CC(=C2)Cl)[N+](=O)[O-]

Description

1-Chloro-3-morpholino-5-nitrobenzene is a useful research compound. Its molecular formula is C10H11ClN2O3 and its molecular weight is 242.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-bromo-3-chloro-5-nitrobenzene (4.5 g, 19.03 mmol), morpholine (1.7 mL, 19.03 mmol), sodium tert-butoxide (3.11 g, 32.4 mmol), tris(dibenzylideneacetone)dipalladium (0) (0.87 g, 0.952 mmol), XPhos (0.91 g, 1.903 mmol), and toluene (40 mL) was stirred at 100° C. under nitrogen for 2 h, then filtered through Celite and concd. The resulting residue was partitioned between EtOAc and water, and the organic phase was washed with satd aqueous sodium bicarbonate and brine, dried over magnesium sulfate, and concd. Purification by column chromatography (silica; 0-25% EtOAc in hexanes) afforded 4-(3-chloro-5-nitrophenyl)morpholine as a yellow amorphous solid. Mass Spectrum (ESI) m/e=243.0 (M+1).